Cas no 2138010-71-4 (2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonyl chloride)

• Product Name: 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonyl chloride
• CAS No: 2138010-71-4
• MF: C₁₀H₁₆ClF₃O₂S
• MW: 292.74605178833
• CID: 5865408
• PubChem ID: 165741226
• Update Time: 2025-08-05

2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonyl chloride
• 2138010-71-4
• 2-[3-(trifluoromethyl)cyclohexyl]propane-2-sulfonyl chloride
• EN300-1132275

• Inchi： 1S/C10H16ClF3O2S/c1-9(2,17(11,15)16)7-4-3-5-8(6-7)10(12,13)14/h7-8H,3-6H2,1-2H3
• InChI Key： MOJMKZVPYBPSPI-UHFFFAOYSA-N
• SMILES： ClS(C(C)(C)C1CCCC(C(F)(F)F)C1)(=O)=O

Computed Properties

• Exact Mass: 292.0511631g/mol
• Monoisotopic Mass: 292.0511631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonyl chloride

2-(3-(Trifluoromethyl)cyclohexyl)propane-2-sulfonyl Chloride (CAS No. 2138010-71-4)

2-(3-(Trifluoromethyl)cyclohexyl)propane-2-sulfonyl chloride, with the CAS registry number 2138010-71-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and catalysis. This compound is notable for its unique structural features, which include a trifluoromethyl-substituted cyclohexane ring and a sulfonyl chloride group. These functional groups endow the molecule with exceptional chemical reactivity and versatility, making it a valuable building block in organic synthesis.

The structure of this compound is characterized by a cyclohexane ring substituted with a trifluoromethyl group at the 3-position. The sulfonyl chloride group is attached to a propane backbone, which serves as a bridge between the cyclohexane ring and the reactive sulfonyl chloride moiety. This arrangement not only enhances the molecule's stability but also facilitates its participation in various nucleophilic substitution reactions. Recent studies have demonstrated that this compound can act as an efficient electrophilic agent in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds.

In terms of synthesis, 2-(3-(Trifluoromethyl)cyclohexyl)propane-2-sulfonyl chloride is typically prepared via a multi-step process involving the oxidation of an appropriate sulfide precursor followed by chlorination. The use of advanced oxidation techniques, such as those involving mCPBA (meta-chloroperbenzoic acid), has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process. Moreover, recent advancements in catalytic methods have further streamlined the production of this compound, making it more accessible for large-scale applications.

The reactivity of this compound is primarily governed by the electron-withdrawing effects of both the trifluoromethyl group and the sulfonyl chloride moiety. The trifluoromethyl group enhances the electrophilicity of the adjacent carbon atoms, making them more susceptible to nucleophilic attack. Similarly, the sulfonyl chloride group is highly reactive and can undergo nucleophilic substitution under mild conditions. These properties make this compound an ideal candidate for use in various coupling reactions, including those involving amines, alcohols, and thiols.

Recent research has highlighted the potential of 2-(3-(Trifluoromethyl)cyclohexyl)propane-2-sulfonyl chloride in drug discovery efforts. Its ability to form stable sulfonamides has led to its use in designing bioactive molecules with improved pharmacokinetic profiles. For instance, studies have shown that sulfonamides derived from this compound exhibit enhanced solubility and bioavailability compared to traditional amide-based drugs. Furthermore, its application in peptide synthesis has opened new avenues for creating complex biomolecules with tailored functionalities.

In addition to its role in pharmaceutical chemistry, this compound has also found applications in materials science. Its ability to form robust covalent bonds makes it useful in the development of high-performance polymers and coatings. Recent breakthroughs in polymer chemistry have demonstrated that incorporating this compound into polymer backbones can significantly improve their thermal stability and mechanical properties.

The environmental impact of using 2-(3-(Trifluoromethyl)cyclohexyl)propane-2-sulfonyl chloride has also been a topic of interest among researchers. Studies have shown that while this compound exhibits high reactivity under controlled conditions, its degradation products are relatively benign and do not pose significant risks to ecosystems when handled responsibly. This has led to its adoption in green chemistry practices, where minimizing environmental footprint is a key priority.

In conclusion, 2-(3-(Trifluoromethyl)cyclohexyl)propane-2-sulfonyl chloride (CAS No. 2138010-71-4) is a versatile and highly reactive organic compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in advancing modern chemistry.